Cas no 120450-72-8 (2,5-Thiophenedimethanol,a,a'-bis(4-methoxyphenyl)-, (R*,S*)- (9CI))
120450-72-8 structure
Product Name:2,5-Thiophenedimethanol,a,a'-bis(4-methoxyphenyl)-, (R*,S*)- (9CI)
CAS No:120450-72-8
MF:C20H20O4S
MW:356.435404777527
CID:139998
PubChem ID:129152
Update Time:2025-04-19
2,5-Thiophenedimethanol,a,a'-bis(4-methoxyphenyl)-, (R*,S*)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Thiophenedimethanol,a,a'-bis(4-methoxyphenyl)-, (R*,S*)- (9CI)
- [5-[hydroxy-(4-methoxyphenyl)methyl]thiophen-2-yl]-(4-methoxyphenyl)methanol
- 2,5-bis(4-methoxyphenylhydroxymethyl)thiophene
- ACMC-20moxg
- AG-D-44650
- AGN-PC-00PH4O
- CTK4B1876
- 2,5-Bmphmt
- 2,5-Thiophenedimethanol, alpha,alpha'-bis(4-methoxyphenyl)-, (R*,S*)-
- 120450-72-8
- (R)-[5-[(S)-hydroxy-(4-methoxyphenyl)methyl]thiophen-2-yl]-(4-methoxyphenyl)methanol
-
- Inchi: 1S/C20H20O4S/c1-23-15-7-3-13(4-8-15)19(21)17-11-12-18(25-17)20(22)14-5-9-16(24-2)10-6-14/h3-12,19-22H,1-2H3/t19-,20+
- InChI Key: LXYCLQHBIQRNDH-BGYRXZFFSA-N
- SMILES: S1C(=CC=C1[C@@H](C1C=CC(=CC=1)OC)O)[C@H](C1C=CC(=CC=1)OC)O
Computed Properties
- Exact Mass: 356.10800
- Monoisotopic Mass: 356.10823029g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 87.2Ų
Experimental Properties
- PSA: 87.16000
- LogP: 3.92870
2,5-Thiophenedimethanol,a,a'-bis(4-methoxyphenyl)-, (R*,S*)- (9CI) Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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